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Compound of Interest

Compound Name: 4'-Nitroacetoacetanilide

Cat. No.: B1361057

An In-depth Technical Guide to 4'-
Nitroacetanilide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 4'-Nitroacetanilide, a key chemical
intermediate. While the initial inquiry concerned 4'-Nitroacetoacetanilide, extensive database
searches yielded no information for this compound. It is possible that the name is erroneous or
refers to a rare, undocumented substance. This document will therefore focus on the closely
related and widely documented compound, 4'-Nitroacetanilide.

4'-Nitroacetanilide is a nitrated derivative of acetanilide and serves as a crucial precursor in the
synthesis of various organic molecules, including dyes and pharmaceuticals. Understanding its
chemical and physical properties is paramount for its effective application in research and
development.

Core Molecular Data

A summary of the fundamental molecular information for 4'-Nitroacetanilide is presented below.
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Property Value Citations
Molecular Formula CsHsN203 [1112][3][4]
Molecular Weight 180.16 g/mol [1112][31[4]
IUPAC Name N-(4-nitrophenyl)acetamide [4]

CAS Number 104-04-1 [1]12]

Experimental Protocols
Synthesis of 4'-Nitroacetanilide

A common laboratory-scale synthesis of 4'-Nitroacetanilide involves the nitration of acetanilide.

The following protocol is a representative example:

Materials:

Acetanilide

Glacial Acetic Acid

Concentrated Sulfuric Acid

Fuming Nitric Acid
e Ice

Procedure:

Carefully add concentrated sulfuric acid to the mixture.

Dissolve acetanilide in glacial acetic acid in a suitable reaction vessel.

Cool the reaction mixture to approximately 0-5 °C using an ice/salt bath.

Slowly add a pre-cooled mixture of fuming nitric acid and concentrated sulfuric acid dropwise

to the acetanilide solution, ensuring the temperature does not exceed 20 °C.
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 After the addition is complete, allow the reaction mixture to come to room temperature and
let it stand for about 20 minutes.

e Pour the reaction mixture onto crushed ice to precipitate the crude 4'-Nitroacetanilide.
e Collect the solid product by filtration and wash it thoroughly with cold water.

e The crude product can be purified by recrystallization, for example, from an ethanol/water
mixture.

Logical Workflow for Synthesis

The synthesis of 4'-Nitroacetanilide from acetanilide follows a clear logical progression, as
illustrated in the diagram below.

(Acetanilide) ( )
Nitration Reaction

(Crude 4'—Nitroacetani|ide)

(Pure 4'-Nitroacetani|ide)
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Caption: Workflow for the synthesis of 4'-Nitroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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